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Compound of Interest

Compound Name: Z-FF-Fmk

Cat. No.: B1639831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of Z-FF-FMK (Z-Phe-Phe-Fluoromethyl Ketone) stock solutions. Z-FF-FMK is a cell-permeant,

irreversible inhibitor of cathepsin L and B, frequently utilized in studies of apoptosis,

neurodegeneration, and cancer.[1][2][3][4]

Chemical Properties and Data
A summary of the key chemical and physical properties of Z-FF-FMK is presented in the table

below for easy reference.
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Property Value Source

Molecular Formula C27H27FN2O4 [1]

Molecular Weight 462.51 g/mol [5][6][7]

Appearance White to off-white solid [8]

Purity ≥95% [2]

Solubility Soluble in DMSO (≥10 mg/mL) [1][2]

InChI Key
CAILNONEKASNSH-

ZEQRLZLVSA-N
[2]

CAS Number 105608-85-3 [1][2][5]

Experimental Protocols
1. Materials and Equipment

Z-FF-FMK powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

2. Preparation of a 10 mM Z-FF-FMK Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions to working concentrations.

a. Calculation:
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To prepare a 10 mM stock solution, the required mass of Z-FF-FMK can be calculated using

the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Concentration = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 462.51 g/mol

Mass (mg) = 0.010 mol/L x 0.001 L x 462.51 g/mol x 1000 mg/g = 4.6251 mg

b. Step-by-Step Procedure:

Equilibrate the Z-FF-FMK powder to room temperature before opening to prevent

condensation.

Carefully weigh out the calculated amount of Z-FF-FMK powder using an analytical balance

in a fume hood.

Transfer the powder to a sterile microcentrifuge tube or amber vial.

Add the appropriate volume of anhydrous DMSO to the tube. It is recommended to use

newly opened DMSO to avoid moisture, which can affect solubility.[8][9]

Vortex the solution until the Z-FF-FMK is completely dissolved. Gentle warming or sonication

may be required to facilitate dissolution.[8]

Once dissolved, the stock solution is ready for use or storage.

3. Storage and Stability

Proper storage is crucial to maintain the activity of the Z-FF-FMK stock solution.
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Form Storage Temperature Stability

Powder -20°C ≥ 4 years[2]

In Solvent (DMSO) -80°C 6 months[3][6][8]

-20°C 1 month[3][6][8]

To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes before freezing.[6]

[8]

Diagrams
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Workflow for Z-FF-FMK Stock Solution Preparation

Preparation

Storage & Handling

Application

1. Weigh Z-FF-FMK Powder

2. Dissolve in Anhydrous DMSO

3. Vortex to Ensure Complete Dissolution

4. Aliquot into Single-Use Tubes

5. Store at -80°C or -20°C

6. Dilute to Working Concentration in Media

For Experiment

Click to download full resolution via product page

Caption: Workflow for preparing Z-FF-FMK stock solution.
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Simplified Signaling Pathway Inhibition by Z-FF-FMK
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Caption: Z-FF-FMK inhibits cathepsin-mediated apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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